Cas no 50649-59-7 (4-Pentylphenyl 4-methylbenzoate)
50649-59-7 structure
Product Name:4-Pentylphenyl 4-methylbenzoate
CAS No:50649-59-7
MF:C19H22O2
MW:282.376785755157
MDL:MFCD01076322
CID:55840
PubChem ID:24884763
Update Time:2025-04-18
4-Pentylphenyl 4-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentylphenyl 4-methylbenzoate
- p-Amylphenyl p-toluate
- 4-pentylphenyl p-toluate
- 665754_ALDRICH
- AC1O54ZD
- EINECS 256-683-2
- p-Pentylphenyl p-methylbenzoate
- SureCN3624271
- 4-pentylphenyl-4'-methylbenzoate
- 4-n-Pentylphenyl-4-methylbenzoate
- (4-pentylphenyl) 4-methylbenzoate
- Benzoic acid, 4-methyl-, 4-pentylphenyl ester
- 4-methylbenzoic acid-4'-(n-pentyl)phenol ester
- 4-n-Pentylphenyl 4-methylbenzoate
- 4-Pentylphenyl-4'-methyl benzoate
- 4-Pentylphenyl 4-methylbenzoate, 97%
- CS-W012260
- SCHEMBL3624271
- AKOS015917695
- 4-Methyl-benzoic acid 4-pentyl-phenyl ester
- W-105940
- DS-12623
- MFCD01076322
- FT-0650012
- 50649-59-7
- NS00032112
- SY240013
- DTXSID40198692
- OFNFLSYTTLXGBM-UHFFFAOYSA-N
-
- MDL： MFCD01076322
- Inchi： 1S/C19H22O2/c1-3-4-5-6-16-9-13-18(14-10-16)21-19(20)17-11-7-15(2)8-12-17/h7-14H,3-6H2,1-2H3
- InChI Key： OFNFLSYTTLXGBM-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC(C)=CC=1)=O)C1C=CC(=CC=1)CCCCC
Computed Properties
- Exact Mass: 282.16206
- Monoisotopic Mass: 282.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 6.1
Experimental Properties
- Melting Point: 34-38 °C
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - PSA: 26.3
4-Pentylphenyl 4-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157443-25g |
4-n-Pentylphenyl-4-methylbenzoate |
50649-59-7 | 95+% | 25g |
$122 | 2021-06-17 | |
| Chemenu | CM157443-100g |
4-n-Pentylphenyl-4-methylbenzoate |
50649-59-7 | 95+% | 100g |
$315 | 2021-06-17 | |
| Alichem | A019099254-25g |
4-n-Pentylphenyl-4-methylbenzoate |
50649-59-7 | 97% | 25g |
$248.04 | 2023-09-01 | |
| Alichem | A019099254-100g |
4-n-Pentylphenyl-4-methylbenzoate |
50649-59-7 | 97% | 100g |
$596.70 | 2023-09-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 665754-1G |
4-Pentylphenyl 4-methylbenzoate |
50649-59-7 | 97% | 1G |
￥548.43 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 665754-5G |
4-Pentylphenyl 4-methylbenzoate |
50649-59-7 | 97% | 5G |
￥1952.52 | 2022-02-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P71180-1g |
4-n-Pentylphenyl-4-methylbenzoate |
50649-59-7 | 1g |
¥36.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P71180-5g |
4-n-Pentylphenyl-4-methylbenzoate |
50649-59-7 | 5g |
¥66.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P71180-25g |
4-n-Pentylphenyl-4-methylbenzoate |
50649-59-7 | 25g |
¥216.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P71180-100g |
4-n-Pentylphenyl-4-methylbenzoate |
50649-59-7 | 100g |
¥746.0 | 2021-09-04 |
4-Pentylphenyl 4-methylbenzoate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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